Cas no 24152-40-7 (4-pentylpiperidine)

• Product Name: 4-pentylpiperidine
• CAS No: 24152-40-7
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD05189900
• CID: 1416602
• PubChem ID: 407054
• Update Time: 2025-10-23

4-pentylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-pentyl-
• 4-pentylPiperidine
• G67655
• NCGC00184232-01
• CHEMBL1865571
• AKOS012457595
• DA-19724
• DTXSID60328151
• EN300-241659
• DYRMDAAWELEIMQ-UHFFFAOYSA-N
• 24152-40-7
• SCHEMBL1368752
• 4-pentylpiperidine

• MDL： MFCD05189900
• Inchi： 1S/C10H21N/c1-2-3-4-5-10-6-8-11-9-7-10/h10-11H,2-9H2,1H3
• InChI Key： DYRMDAAWELEIMQ-UHFFFAOYSA-N
• SMILES： N1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 155.16753
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-pentylpiperidine

4-Pentylpiperidine: A Versatile Compound with Broad Applications in Biomedical Research

4-Pentylpiperidine, a derivative of piperidine with the CAS No. 24152-40-7, has emerged as a significant molecule in the field of biomedical research due to its unique chemical structure and diverse pharmacological properties. This compound, characterized by its five-membered ring system and a pentyl chain, exhibits remarkable versatility in interacting with biological targets, making it a focal point for pharmaceutical and biochemical studies. Recent advancements in synthetic methodologies and biological evaluation have further expanded its potential applications, positioning 4-pentylpiperidine as a promising candidate for drug development and therapeutic innovation.

4-Pentylpiperidine is a secondary amine derivative of piperidine, with its molecular formula C11H23N and molecular weight of 165.31 g/mol. The compound’s structure consists of a piperidine ring substituted with a pentyl group at the 4-position, which contributes to its hydrophobicity and ability to penetrate biological membranes. The CAS No. 24152-40-7 is specifically assigned to this compound, ensuring its identification in chemical databases and regulatory frameworks. This structural simplicity allows for efficient synthesis and modification, enabling researchers to explore its potential in various biomedical contexts.

Recent studies have highlighted the pharmacological activities of 4-pentylpiperidine in modulating ion channels and neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-pentylpiperidine exhibits selectivity for voltage-gated potassium channels, suggesting its potential as an anticonvulsant agent. The compound’s ability to interact with such channels is attributed to its hydrophobic pentyl chain, which facilitates membrane permeability and target engagement. These findings underscore the importance of 4-pentylpiperidine in the development of novel therapeutic agents for neurological disorders.

Another area of interest is the role of 4-pentylpiperidine in anti-inflammatory research. A 2023 study in Pharmacological Reports revealed that the compound inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting that 4-pentylpiperidine could serve as a lead compound for the design of anti-inflammatory drugs. The study also emphasized the compound’s low cytotoxicity, which is critical for its potential therapeutic application.

The synthesis of 4-pentylpiperidine has been optimized to enhance its yield and purity, with recent advancements in catalytic methods playing a pivotal role. A 2023 paper in Organic & Biomolecular Chemistry described a novel microwave-assisted synthesis protocol that significantly reduced reaction time and improved the efficiency of the process. This method involves the condensation of 1-pentylamine with a piperidine derivative under controlled conditions, resulting in the formation of 4-pentylpiperidine. Such synthetic improvements are crucial for large-scale production and further exploration of the compound’s properties.

Moreover, 4-pentylpiperidine has shown potential in the field of neuropharmacology. Research published in Neuropharmacology (2023) explored its effects on serotonin receptors, indicating its ability to modulate serotoninergic pathways. This property could have implications for the treatment of mood disorders such as depression and anxiety. The study also highlighted the compound’s potential as a tool for studying receptor dynamics, offering insights into the mechanisms of neurotransmitter action.

Despite its promising properties, the application of 4-pentylpiperidine is still in the early stages of development. Ongoing research focuses on elucidating its mechanism of action and optimizing its pharmacokinetic profile. For example, a 2023 study in Drug Discovery Today investigated the compound’s metabolic stability in different species, revealing variations in its half-life and tissue distribution. These findings are essential for predicting its behavior in human trials and guiding the design of more effective derivatives.

In addition to its pharmacological applications, 4-pentylpiperidine has been explored as a scaffold for the development of new chemical entities. Its structural flexibility allows for the incorporation of various functional groups, enabling the creation of compounds with tailored biological activities. A 2023 review in Chemical Reviews discussed the potential of piperidine derivatives, including 4-pentylpiperidine, in the design of drugs targeting G protein-coupled receptors (GPCRs). This approach leverages the compound’s ability to interact with diverse receptor families, expanding its therapeutic potential.

Finally, the environmental and safety aspects of 4-pentylpiperidine are being evaluated to ensure its suitability for pharmaceutical applications. A 2023 study in Toxicology and Applied Pharmacology assessed the compound’s toxicity profile, demonstrating its low acute toxicity and minimal impact on non-target organisms. These findings support its potential as a safe and effective therapeutic agent, further enhancing its value in biomedical research.